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Compound of Interest

Compound Name: Bromo-PEG2-bromide

Cat. No.: B1667888 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Bromo-PEG2-bromide, a

homobifunctional crosslinking reagent. It details its chemical and physical properties, core

applications in bioconjugation and Proteolysis Targeting Chimera (PROTAC) synthesis, and

provides detailed experimental protocols for its use.

Core Properties of Bromo-PEG2-bromide
Bromo-PEG2-bromide is a polyethylene glycol (PEG) based linker featuring two terminal

bromide groups. The bromide serves as an efficient leaving group in nucleophilic substitution

reactions, while the hydrophilic PEG spacer enhances the aqueous solubility of the molecule it

is incorporated into.[1][2]
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Property Value Reference(s)

CAS Number 31255-10-4 [1][2][3][4]

Molecular Formula C₆H₁₂Br₂O₂ [1][2][3][4]

Molecular Weight ~276 g/mol (275.97) [2][3]

Synonym 1,2-bis(2-bromoethoxy)ethane [2]

Appearance Liquid, Colorless to light yellow [3]

Purity ≥98% [1][2]

Solubility

Soluble in Dimethyl sulfoxide

(DMSO) and

Dimethylformamide (DMF)

[2][3]

Storage Conditions -20°C for long-term storage [1][2][3][4]

Core Applications
The primary utility of Bromo-PEG2-bromide lies in its ability to act as a linker, covalently

connecting two molecules. This is particularly relevant in the following areas:

Bioconjugation: It is used to link biomolecules such as proteins, peptides, or

oligonucleotides. The bromide groups react readily with nucleophiles like primary amines

(e.g., the side chain of lysine) and thiols (e.g., the side chain of cysteine).[5]

PROTAC Synthesis: Bromo-PEG2-bromide is employed as a linker in the construction of

PROTACs.[3][6] PROTACs are heterobifunctional molecules that recruit an E3 ubiquitin

ligase to a target protein, leading to the ubiquitination and subsequent degradation of that

protein by the proteasome.[6][7] The PEG linker is a critical component that dictates the

distance and orientation between the two ligands, influencing the efficacy of the resulting

PROTAC.[8]

Surface Modification: This linker can be used to functionalize surfaces of materials like

nanoparticles to improve their biocompatibility.
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Reaction Mechanism and Experimental Protocols
The reaction of Bromo-PEG2-bromide with nucleophiles, such as primary amines or thiols,

proceeds via a bimolecular nucleophilic substitution (SN2) mechanism. In this reaction, the

nucleophile attacks the carbon atom attached to the bromine, displacing the bromide ion and

forming a new covalent bond.

Reactants Transition State

Products

R-NH₂ (Nucleophile) [R-NH₂---C---Br]‡
Sₙ2 Attack

Br-CH₂CH₂-O-CH₂CH₂-O-CH₂CH₂-Br (Bromo-PEG2-bromide)

R-NH-CH₂CH₂-O-CH₂CH₂-O-CH₂CH₂-Br
Bond Formation

HBr

Bond Cleavage

Start

Dissolve excess diamine in anhydrous DMF

Add Bromo-PEG2-bromide

Slowly add to diamine solution

Reaction

Stir at room temperature for 12-24h

Monitor

Check reaction progress via LC-MS

Workup & Purification

Quench, extract, and purify via chromatography
Product | H₂N-PEG2-Br
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. Bromo-PEG2-bromide, 31255-10-4 | BroadPharm [broadpharm.com]

3. peg.bocsci.com [peg.bocsci.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1667888?utm_src=pdf-body-img
https://www.benchchem.com/product/b1667888?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Reaction_of_Bromo_PEG6_bromide_with_Primary_Amines.pdf
https://broadpharm.com/product/bp-21674
https://peg.bocsci.com/product/bromo-peg2-amine-hbr-386949.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Bromo PEG, Brome(Br) Linker, PEG Bromide, PEG Halide | AxisPharm [axispharm.com]

5. precisepeg.com [precisepeg.com]

6. medchemexpress.com [medchemexpress.com]

7. Methods to accelerate PROTAC drug discovery - PMC [pmc.ncbi.nlm.nih.gov]

8. benchchem.com [benchchem.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Bromo-PEG2-bromide:
Properties, Applications, and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667888#bromo-peg2-bromide-cas-number-and-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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